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Compound Name: Pico145

Cat. No.: B8069070 Get Quote

Pico145 Technical Support Center
Welcome to the technical support center for Pico145. This resource is designed to assist

researchers, scientists, and drug development professionals in successfully utilizing Pico145 in

their experiments. Here you will find troubleshooting guides and frequently asked questions

(FAQs) addressing common challenges related to the solubility and stability of this potent

TRPC1/4/5 channel inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is Pico145 and what is its mechanism of action?

Pico145, also known as HC-608, is a highly potent and selective small-molecule inhibitor of the

Transient Receptor Potential Canonical 1, 4, and 5 (TRPC1/4/5) channels.[1][2][3] These

channels are non-selective cation channels that play a role in calcium signaling.[4] Pico145
exerts its inhibitory effect by binding to a conserved site on the TRPC1/4/5 subunits, which

stabilizes the closed state of the channel and blocks calcium influx.[5] Its potency is in the

picomolar to low nanomolar range, depending on the specific TRPC channel subunit

composition.[2][4]

Q2: What are the recommended solvents for dissolving Pico145?

The recommended solvent for preparing stock solutions of Pico145 is dimethyl sulfoxide

(DMSO).[6] Pico145 is highly soluble in DMSO, with a solubility of at least 100 mg/mL (190.52
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mM).[6] For in vivo experiments, specific formulations using a combination of solvents like

DMSO, PEG300, Tween-80, and saline or corn oil are recommended to achieve a clear

solution.[6]

Q3: How should I store Pico145 powder and stock solutions?

Proper storage is crucial to maintain the integrity and activity of Pico145.

Powder:

-20°C for up to 3 years.

4°C for up to 2 years.

In Solvent (e.g., DMSO):

-80°C for up to 2 years.

-20°C for up to 1 year.

To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot stock solutions into

single-use volumes.[7]

Q4: Is Pico145 stable in aqueous solutions and cell culture media?

While Pico145 is stable under the recommended storage conditions, its stability in aqueous

solutions and cell culture media over extended periods at 37°C may be limited. As a general

best practice for small molecule inhibitors, it is advisable to prepare fresh working dilutions from

a stock solution for each experiment.[7] If long-term incubation is necessary, it is recommended

to perform a stability study under your specific experimental conditions.

Q5: What are the known off-target effects of Pico145?

Pico145 is known for its high selectivity for TRPC1/4/5 channels. Studies have shown that it

has no significant effect on other related channels such as TRPC3, TRPC6, TRPV1, TRPV4,

TRPA1, TRPM2, and TRPM8 at concentrations up to 100 nM.[6] However, as with any

pharmacological inhibitor, it is good practice to include appropriate controls in your experiments

to account for potential off-target effects.
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Troubleshooting Guides
Solubility Issues
Problem: I am observing precipitation when I dilute my Pico145 DMSO stock solution into an

aqueous buffer or cell culture medium.

This is a common issue known as "precipitation upon dilution" or "solvent shock," which occurs

when a compound that is highly soluble in an organic solvent like DMSO is introduced into an

aqueous environment where its solubility is much lower.[1]

Solutions:

Optimize the Dilution Method:

Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to the final

volume of aqueous buffer, perform one or more intermediate dilutions in the buffer.

Rapid Mixing: Add the Pico145 stock solution dropwise to the aqueous buffer while

vortexing or stirring vigorously to ensure rapid and uniform mixing.[8]

Pre-warm the Aqueous Buffer: Warming the aqueous buffer to 37°C before adding the

DMSO stock can sometimes help maintain solubility.[8]

Lower the Final DMSO Concentration: Ensure the final concentration of DMSO in your cell

culture medium is as low as possible, typically below 0.5%, to minimize solvent-induced

toxicity and solubility issues.[9]

Reduce the Final Pico145 Concentration: The observed precipitation may be due to the final

concentration of Pico145 exceeding its aqueous solubility limit. Consider performing a dose-

response experiment to determine the optimal concentration range where the compound

remains in solution.

Use of a Surfactant: For certain applications, the inclusion of a small amount of a

biocompatible surfactant, such as Tween-80 (as used in the in vivo formulation), may help to

improve solubility.
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Data and Protocols
Quantitative Data Summary

Property Value Reference

Molecular Weight 524.88 g/mol [5]

Molecular Formula C₂₃H₂₀ClF₃N₄O₅ [5]

Appearance White to off-white solid

Solubility in DMSO ≥ 100 mg/mL (190.52 mM) [6]

In Vivo Formulation 1 Solubility

≥ 2.5 mg/mL (4.76 mM) in 10%

DMSO, 40% PEG300, 5%

Tween-80, 45% Saline

[6]

In Vivo Formulation 2 Solubility
≥ 2.5 mg/mL (4.76 mM) in 10%

DMSO, 90% Corn Oil

Storage (Powder) -20°C (3 years), 4°C (2 years)

Storage (in Solvent) -80°C (2 years), -20°C (1 year)

IC₅₀ (TRPC4) 0.349 nM [6]

IC₅₀ (TRPC5) 1.3 nM [6]

IC₅₀ (TRPC4-TRPC1) 0.03 nM

IC₅₀ (TRPC5-TRPC1) 0.2 nM

Experimental Protocols
Protocol 1: Preparation of Pico145 Stock Solution

Materials:

Pico145 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Procedure:

1. Allow the Pico145 powder vial to equilibrate to room temperature before opening to

prevent condensation of moisture.

2. Weigh the desired amount of Pico145 powder.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

4. Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to

37°C or brief sonication can be used to aid dissolution if necessary.[10]

5. Aliquot the stock solution into single-use volumes in sterile, tightly sealed vials.

6. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Kinetic Solubility Assay using Nephelometry
This protocol provides a method to assess the kinetic solubility of Pico145 in an aqueous

buffer.

Materials:

Pico145 DMSO stock solution (e.g., 10 mM)

Phosphate-buffered saline (PBS), pH 7.4

96-well microplate

Nephelometer (or plate reader capable of measuring turbidity)

Procedure:

1. Prepare a serial dilution of the Pico145 stock solution in DMSO.

2. Add 198 µL of PBS to the wells of a 96-well plate.
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3. Add 2 µL of each Pico145 dilution in DMSO to the corresponding wells (this results in a

final DMSO concentration of 1%).

4. Incubate the plate at room temperature for a defined period (e.g., 2 hours) with gentle

shaking.

5. Measure the turbidity (light scattering) of each well using a nephelometer.

6. The kinetic solubility is the highest concentration of Pico145 that does not show a

significant increase in turbidity compared to the buffer-only control.
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Caption: Mechanism of Pico145 action on TRPC4/5 channels.
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Caption: Troubleshooting workflow for Pico145 precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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